N'-(4-methyl-3-nitrobenzylidene)-2-thiophenecarbohydrazide

• IUPAC Name: N-[(E)-(4-methyl-3-nitrophenyl)methylideneamino]thiophene-2-carboxamide
• InChI: InChI=1S/C13H11N3O3S/c1-9-4-5-10(7-11(9)16(18)19)8-14-15-13(17)12-3-2-6-20-12/h2-8H,1H3,(H,15,17)/b14-8+
• InChI Key: WYTYBZLFHVSJAB-RIYZIHGNSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C=NNC(=O)C2=CC=CS2)[N+](=O)[O-]
• Isomeric SMILES: CC1=C(C=C(C=C1)/C=N/NC(=O)C2=CC=CS2)[N+](=O)[O-]
• Molecular Formula: C13H11N3O3S
• Molecular Weight: 289.31 g/mol

Description

N'-(4-methyl-3-nitrobenzylidene)-2-thiophenecarbohydrazide is a useful research compound. Its molecular formula is C13H11N3O3S and its molecular weight is 289.31 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 289.05211239 g/mol and the complexity rating of the compound is 397. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Nonlinear Optical Properties

N'-(4-methyl-3-nitrobenzylidene)-2-thiophenecarbohydrazide and related compounds have been studied for their nonlinear optical properties. Research has shown that these compounds exhibit two-photon absorption, making them potential candidates for applications in optical devices such as optical limiters and switches (Naseema et al., 2010).

Photolabile Groups in Polymer Science

In polymer and materials science, the o-nitrobenzyl group, closely related to the nitrobenzylidene moiety in this compound, is increasingly used. This group allows for the alteration of polymer properties via irradiation, opening avenues for applications in photodegradable hydrogels, thin film patterning, and bioconjugates (Zhao et al., 2012).

Heavy Metal Ion Detection

Compounds derived from this compound have been utilized in the development of sensors for heavy metals like mercury and yttrium. These sensors demonstrate high sensitivity and selectivity, making them suitable for environmental monitoring and industrial applications (Hussain et al., 2017).

Antimicrobial and Antitubercular Agents

Some derivatives of this compound exhibit significant antibacterial, antifungal, and antitubercular activities. These properties make them potential candidates for pharmaceutical development, specifically in the treatment of infections caused by bacteria and fungi (Samadhiya et al., 2014).

Anticholinesterase Activity

Hydrazone derivatives, related to this compound, have been synthesized and tested for their potential anticholinesterase activities. This makes them relevant in the study of neurodegenerative diseases like Alzheimer's (Kaya et al., 2016).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s used as a pharmaceutical, its mechanism of action would depend on how it interacts with biological systems.

Safety and Hazards

As with any chemical compound, handling “N’-(4-methyl-3-nitrobenzylidene)-2-thiophenecarbohydrazide” would require appropriate safety measures. It’s important to use personal protective equipment and ensure adequate ventilation. If the compound is ingested or comes into contact with the skin or eyes, medical attention should be sought immediately.

Future Directions

The future research directions for this compound would depend on its potential applications. For example, if it shows promise as a pharmaceutical, future research could focus on optimizing its synthesis, studying its mechanism of action in more detail, and conducting preclinical and clinical trials.